Cas no 89991-37-7 (Cyclooct[d]isoxazole,4,5,8,9-tetrahydro-3-methyl-)

• Product Name: Cyclooct[d]isoxazole,4,5,8,9-tetrahydro-3-methyl-
• CAS No: 89991-37-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 712692
• Update Time: 2024-01-31

Cyclooct[d]isoxazole,4,5,8,9-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclooct[d]isoxazole,4,5,8,9-tetrahydro-3-methyl-
• Cyclooct[d]isoxazole, 4,5,8,9-tetrahydro-3-methyl- (9CI)

• Inchi： 1S/C10H13NO/c1-8-9-6-4-2-3-5-7-10(9)12-11-8/h2-3H,4-7H2,1H3/b3-2-
• InChI Key： IMOIIHXEFQLCEV-IHWYPQMZSA-N
• SMILES： O1C2CCC=CCCC=2C(C)=N1 |c:4|

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing